Cas no 653571-01-8 (3,4-Pyrrolidinediol, 2-[2-[(phenylmethyl)amino]ethyl]-, (2R,3S,4R)-)
![3,4-Pyrrolidinediol, 2-[2-[(phenylmethyl)amino]ethyl]-, (2R,3S,4R)- structure](https://www.kuujia.com/scimg/cas/653571-01-8x500.png)
653571-01-8 structure
Product name:3,4-Pyrrolidinediol, 2-[2-[(phenylmethyl)amino]ethyl]-, (2R,3S,4R)-
3,4-Pyrrolidinediol, 2-[2-[(phenylmethyl)amino]ethyl]-, (2R,3S,4R)- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Pyrrolidinediol, 2-[2-[(phenylmethyl)amino]ethyl]-, (2R,3S,4R)-
- (2R,3S,4R)-2-[2-(benzylamino)ethyl]pyrrolidine-3,4-diol
- DTXSID80798852
- (2R,3S,4R)-2-(2-(Benzylamino)ethyl)pyrrolidine-3,4-diol
- 653571-01-8
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- Inchi: InChI=1S/C13H20N2O2/c16-12-9-15-11(13(12)17)6-7-14-8-10-4-2-1-3-5-10/h1-5,11-17H,6-9H2/t11-,12-,13+/m1/s1
- InChI Key: ZNIOAVFONLBYAN-UPJWGTAASA-N
- SMILES: C1C(C(C(N1)CCNCC2=CC=CC=C2)O)O
Computed Properties
- Exact Mass: 236.1526
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- PSA: 64.52
3,4-Pyrrolidinediol, 2-[2-[(phenylmethyl)amino]ethyl]-, (2R,3S,4R)- Related Literature
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
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